2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone
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Description
2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C15H16ClN3O3S and its molecular weight is 353.82. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis and Pharmacological Evaluation
Researchers have explored microwave-assisted rapid and efficient synthesis methods for producing heterocyclic compounds that contain nitrogen and sulfur, demonstrating their potential in pharmacology due to their antibacterial and antifungal activities. These compounds were synthesized using microwave and conventional methods, highlighting a streamlined approach to creating pharmacologically active agents (K. Mistry & K. R. Desai, 2006).
Antimycotic Activity of Imidazole Derivatives
Another research focus has been the synthesis of imidazole derivatives and their evaluation for antimycotic activity. The study involved creating a new series of compounds with potential antifungal properties, which could offer new avenues for treating fungal infections (M. Raga et al., 1992).
Heme Oxygenase Inhibition
The design of selective inhibitors for heme oxygenases, which are crucial enzymes in the body's response to oxidative stress, has been a significant area of research. Compounds based on 1-aryl-2-(1H-imidazol-1-yl)ethanones and their derivatives have been studied for their potential to inhibit heme oxygenases, revealing candidates with potential pharmacological and therapeutic applications (G. Roman et al., 2010).
Antibacterial and Antifungal Agents
The synthesis and biological evaluation of 1-naphthyl and 4-biphenyl derivatives of 2, 4, 5-trisubstituted-1H-imidazoles have demonstrated significant antibacterial and antifungal activities. These compounds, developed through a meticulous synthetic process, underline the potential of imidazole derivatives as effective antimicrobial agents (S. D. Sawant et al., 2011).
Antimicrobial Activity of Azetidinone Derivatives
Research on azetidin-2-one-based phenyl sulfonyl pyrazoline derivatives has highlighted their synthesized process and characterized their antimicrobial activities. These studies provide a foundation for developing new antimicrobial agents that could address the growing issue of antibiotic resistance (Shailesh H. Shah et al., 2014).
Properties
IUPAC Name |
2-(2-chlorophenyl)-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN3O3S/c1-18-7-6-17-15(18)23(21,22)12-9-19(10-12)14(20)8-11-4-2-3-5-13(11)16/h2-7,12H,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNEJKGLGFAGGLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.